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Compound of Interest

Compound Name: 4-Ethylnonan-2-one

Cat. No.: B15434289 Get Quote

Application Notes and Protocols for 4-
Ethylnonan-2-one
Disclaimer: Specific safety and handling data for 4-Ethylnonan-2-one is not readily available in

public databases. The following protocols and application notes are based on general best

practices for handling aliphatic ketones and information available for structurally similar

compounds. Researchers should always conduct a thorough risk assessment before handling

any new chemical and consult with their institution's safety officer.

Chemical and Physical Properties
Due to the lack of specific experimental data for 4-Ethylnonan-2-one, the following table

presents estimated properties based on its chemical structure and data from similar long-chain

ketones.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15434289?utm_src=pdf-interest
https://www.benchchem.com/product/b15434289?utm_src=pdf-body
https://www.benchchem.com/product/b15434289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15434289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Estimated
Value/Information

Source/Basis

Molecular Formula C₁₁H₂₂O Chemical Structure

Molecular Weight 170.30 g/mol Chemical Structure

Appearance Colorless to pale yellow liquid
General property of aliphatic

ketones

Odor
Characteristic, possibly fruity

or sharp

General property of aliphatic

ketones

Boiling Point Estimated > 200 °C
Trend for similar molecular

weight ketones

Melting Point Data not available -

Flash Point Estimated > 80 °C
Higher than shorter-chain

ketones

Solubility
Sparingly soluble in water;

soluble in organic solvents

General property of long-chain

ketones

Safety and Handling Protocols
Personal Protective Equipment (PPE)
All personnel handling 4-Ethylnonan-2-one must wear appropriate PPE to minimize exposure.
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PPE Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes.

Hand Protection Nitrile or neoprene gloves.
Provides a barrier against skin

contact.

Body Protection Laboratory coat.
Protects skin and clothing from

spills.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.
Minimizes inhalation of vapors.

Handling Procedures
Work Area: All handling of 4-Ethylnonan-2-one should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

Dispensing: When transferring or dispensing the chemical, use appropriate tools such as

pipettes with compatible tips or graduated cylinders. Avoid pouring directly from large

containers to minimize the risk of splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

water bath. Avoid open flames.

Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate

the area and follow institutional emergency procedures.

Storage Protocols
Proper storage of 4-Ethylnonan-2-one is crucial for maintaining its stability and ensuring

laboratory safety.
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Parameter Storage Condition Rationale

Temperature Store in a cool, dry place.
Prevents degradation and

reduces vaporization.

Container

Tightly sealed, chemically

resistant container (e.g., amber

glass bottle).

Prevents leakage and

contamination.

Incompatibilities

Store away from strong

oxidizing agents, strong bases,

and strong reducing agents.

Avoids potentially hazardous

chemical reactions.

Ventilation Store in a well-ventilated area. Prevents the buildup of vapors.

Experimental Workflow Diagrams
The following diagrams illustrate the general workflows for handling and storing 4-Ethylnonan-
2-one.
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General workflow for handling 4-Ethylnonan-2-one.
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Protocol for the safe storage of 4-Ethylnonan-2-one.
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one"]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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